Cas no 5895-47-6 (Carbonic acid,samarium(3+) salt (3:2))

• Product Name: Carbonic acid,samarium(3+) salt (3:2)
• CAS No: 5895-47-6
• MF: C₃O₉Sm₂
• MW: 480.746703147888
• CID: 370113
• PubChem ID: 165370
• Update Time: 2025-07-09

Carbonic acid,samarium(3+) salt (3:2) Chemical and Physical Properties

Names and Identifiers

• Carbonic acid,samarium(3+) salt (3:2)
• 2-benzylsulfanyl-5,6-dimethyl-3-prop-2-enylthieno[2,3-d]pyrimidin-4-one
• 3-allyl-2-(benzylsulfanyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one
• AC1LGSTZ
• AC1Q2E81
• AC1Q6KGL
• AR-1F1648
• CTK8D4872
• MolPort-000-417-057
• STOCK4S-87517
• DTXSID80890603
• EINECS 227-581-5
• Disamarium tricarbonate
• 25880-71-1
• Samarium(III)carbonate
• QCZFMLDHLOYOQJ-UHFFFAOYSA-H
• Carbonic acid, samarium salt
• Samarium carbonate
• AKOS030228428
• samarium(3+);tricarbonate
• Samarium(III) carbonate
• 5895-47-6
• Carbonic acid, samarium(3+) salt (3:2)
• DISAMARIUM(3+) TRICARBONATE
• 99.9%-Sm(REO)

• MDL： MFCD00050111
• Inchi： 1S/3CH2O3.2Sm/c3*2-1(3)4;;/h3*(H2,2,3,4);;/q;;;2*+3/p-6
• InChI Key： QCZFMLDHLOYOQJ-UHFFFAOYSA-H
• SMILES： [Sm+3].[Sm+3].[O-]C(=O)[O-].[O-]C(=O)[O-].[O-]C(=O)[O-]

Computed Properties

• Exact Mass: 342.08600
• Monoisotopic Mass: 483.79371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.7
• Topological Polar Surface Area: 190Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: >500°C (dec.)
• PSA: 88.43000
• LogP: 4.55310
• Solubility: Not determined

Additional information on Carbonic acid,samarium(3+) salt (3:2)

Recent Advances in the Study of Carbonic Acid, Samarium(3+) Salt (3:2) (CAS: 5895-47-6): Applications and Mechanistic Insights

Carbonic acid, samarium(3+) salt (3:2) (CAS: 5895-47-6) is a rare-earth-based compound that has garnered increasing attention in the fields of chemical biology and pharmaceutical research due to its unique physicochemical properties and potential therapeutic applications. Recent studies have explored its role in catalysis, biomedical imaging, and as a potential agent for targeted drug delivery. This research brief synthesizes the latest findings on this compound, highlighting its mechanistic underpinnings and emerging applications.

A 2023 study published in the Journal of Rare Earths demonstrated the catalytic efficiency of samarium carbonate in organic transformations, particularly in carboxylation reactions under mild conditions. The researchers attributed this activity to the Lewis acidity of Sm³⁺ ions, which facilitate CO₂ activation. This discovery opens new avenues for sustainable chemical synthesis, aligning with the growing demand for greener methodologies in pharmaceutical manufacturing.

In the biomedical domain, a breakthrough application was reported in Advanced Materials (2024), where samarium carbonate nanoparticles exhibited exceptional performance as contrast agents for X-ray and magnetic resonance imaging. The compound's dual-mode imaging capability stems from the combination of samarium's high atomic number (Z = 62) and its paramagnetic properties. Importantly, these nanoparticles showed improved biocompatibility compared to gadolinium-based alternatives, addressing critical safety concerns in diagnostic imaging.

Recent pharmacological investigations have revealed intriguing possibilities for 5895-47-6 in oncology. A preclinical study in Molecular Pharmaceutics (2024) demonstrated that samarium carbonate complexes can selectively accumulate in tumor tissues due to the acidic tumor microenvironment, where the carbonate moiety undergoes pH-dependent dissolution. This property has been leveraged to develop smart drug delivery systems that release chemotherapeutic agents specifically at tumor sites, potentially reducing systemic toxicity.

The compound's safety profile has been systematically evaluated in recent toxicological assessments. A comprehensive study in Chemical Research in Toxicology (2023) established that while samarium carbonate shows excellent tissue compatibility at therapeutic doses, careful monitoring of renal clearance is advised due to the potential for rare-earth element accumulation. These findings are informing the design of clinical trials for samarium carbonate-based therapeutics.

From a materials science perspective, advances in the synthesis and characterization of 5895-47-6 have enabled precise control over its morphological properties. A 2024 report in Chemistry of Materials detailed a novel hydrothermal method for producing samarium carbonate with tunable porosity, which significantly enhances its surface area and reactivity. These engineered materials show promise for applications ranging from biosensing to environmental remediation.

Looking forward, the unique properties of carbonic acid, samarium(3+) salt (3:2) position it as a versatile platform for multidisciplinary research. Current challenges include optimizing its pharmacokinetic profile and scaling up production while maintaining consistency in particle size distribution. As these hurdles are addressed, we anticipate expanded applications of this compound in both therapeutic and diagnostic domains, potentially revolutionizing approaches to precision medicine.